Cas no 101664-56-6 (2-Chloro-3-fluoro-4-nitropyridine 1-oxide)
2-Chloro-3-fluoro-4-nitropyridine 1-oxide is a fluorinated and nitrated pyridine derivative with a reactive N-oxide functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of multiple electrophilic sites, including the chloro, fluoro, and nitro substituents, enables selective functionalization, making it valuable for constructing complex heterocyclic frameworks. Its N-oxide moiety further enhances reactivity, facilitating nucleophilic substitutions or metal-catalyzed cross-coupling reactions. The compound’s well-defined structure and high purity ensure consistent performance in research and industrial applications. It is particularly useful in medicinal chemistry for the synthesis of bioactive molecules targeting diverse therapeutic areas.
101664-56-6 structure
Product Name:2-Chloro-3-fluoro-4-nitropyridine 1-oxide
CAS No:101664-56-6
MF:C5H2ClFN2O3
MW:192.532383441925
MDL:MFCD04039346
CID:62248
PubChem ID:7016327
Update Time:2025-06-08
2-Chloro-3-fluoro-4-nitropyridine 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-fluoro-4-nitropyridine N-oxide
- 2-chloro-3-fluoro-4-nitro-1-oxidopyridin-1-ium
- 2-Chloro-3-fluoro-4-nitropyridine 1-oxide
- 2-Chloro-3-fluoro-4-nitropyridine-N-oxide
- 2-Chlor-3-fluor-4-nitropyridin-1-oxid
- 2-chloro-3-fluoro-4-nitropyridin-1-ol
- FT-0653482
- DTXSID40426821
- 2-Chloro-3-fluoro-4-nitropyridine1-oxide
- Pyridine, 2-chloro-3-fluoro-4-nitro-, 1-oxide
- N10227
- 2-CHLORO-3-FLUORO-4-NITROPYRIDIN-1-IUM-1-OLATE
- AS-66620
- A19532
- AM86212
- EN300-3274266
- 101664-56-6
- SCHEMBL12280346
- AKOS006223639
- MFCD04039346
- DB-020784
-
- MDL： MFCD04039346
- Inchi： 1S/C5H2ClFN2O3/c6-5-4(7)3(9(11)12)1-2-8(5)10/h1-2H
- InChI Key： IQKSCEDCDQGAAO-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C[N+]=1[O-])[N+](=O)[O-])F
- BRN： 4429477
Computed Properties
- Exact Mass: 191.97400
- Monoisotopic Mass: 191.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.7
- Topological Polar Surface Area: 71.3A^2
Experimental Properties
- Color/Form: Yellow crystals
- Density: 1.74
- Melting Point: 176-178°C
- Boiling Point: 428.8°Cat760mmHg
- Flash Point: 213.1°C
- Refractive Index: 1.606
- Water Partition Coefficient: Insoluble in water.
- PSA: 71.28000
- LogP: 2.33900
- Solubility: Insoluble in water
2-Chloro-3-fluoro-4-nitropyridine 1-oxide Security Information
- Hazardous Material transportation number：UN 2811
- Hazard Category Code： 23/24/25-36/37/38
- Safety Instruction： S22-S26-S36/37/39-S45
- Packing Group：III
- Risk Phrases：R23/24/25; R36/37/38
- Safety Term：S22;S26;S36/37/39;S45
- Packing Group：III
- HazardClass：6.1
- PackingGroup：III
2-Chloro-3-fluoro-4-nitropyridine 1-oxide Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-3-fluoro-4-nitropyridine 1-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C131839-1g |
2-Chloro-3-fluoro-4-nitropyridine 1-oxide |
101664-56-6 | 95% | 1g |
¥1699.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C131839-250mg |
2-Chloro-3-fluoro-4-nitropyridine 1-oxide |
101664-56-6 | 95% | 250mg |
¥563.90 | 2023-09-03 | |
| TRC | C126025-50mg |
2-Chloro-3-fluoro-4-nitropyridine 1-oxide |
101664-56-6 | 50mg |
$ 110.00 | 2022-06-06 | ||
| TRC | C126025-100mg |
2-Chloro-3-fluoro-4-nitropyridine 1-oxide |
101664-56-6 | 100mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C126025-250mg |
2-Chloro-3-fluoro-4-nitropyridine 1-oxide |
101664-56-6 | 250mg |
$ 365.00 | 2022-06-06 | ||
| Matrix Scientific | 150868-250mg |
2-Chloro-3-fluoro-4-nitropyridine 1-oxide, 95% |
101664-56-6 | 95% | 250mg |
$260.00 | 2023-09-07 | |
| Matrix Scientific | 150868-1g |
2-Chloro-3-fluoro-4-nitropyridine 1-oxide, 95% |
101664-56-6 | 95% | 1g |
$785.00 | 2023-09-07 | |
| abcr | AB180995-1 g |
2-Chloro-3-fluoro-4-nitropyridine N-oxide, 95%; . |
101664-56-6 | 95% | 1g |
€297.50 | 2022-03-04 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L20025-250mg |
2-Chloro-3-fluoro-4-nitropyridine N-oxide, 95% |
101664-56-6 | 95% | 250mg |
￥1193.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L20025-1g |
2-Chloro-3-fluoro-4-nitropyridine N-oxide, 95% |
101664-56-6 | 95% | 1g |
￥3603.00 | 2023-03-01 |
2-Chloro-3-fluoro-4-nitropyridine 1-oxide Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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